Cas no 1021066-83-0 (3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine)

• Product Name: 3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine
• CAS No: 1021066-83-0
• MF: C₂₀H₂₂N₄O₅S
• MW: 430.477483272552
• CID: 5915564
• PubChem ID: 42109380
• Update Time: 2025-06-03

3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-(furan-2-yl)pyridazine
• 3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine
• 1021066-83-0
• CCG-309624
• F5042-0013
• VU0632292-1
• 3-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine
• AKOS024493276

• Inchi： 1S/C20H22N4O5S/c1-27-15-5-7-18(28-2)19(14-15)30(25,26)24-11-9-23(10-12-24)20-8-6-16(21-22-20)17-4-3-13-29-17/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： YNAVIDZHBYFNIA-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)=NN=C(C2=CC=CO2)C=C1

Computed Properties

• Exact Mass: 430.13109099g/mol
• Monoisotopic Mass: 430.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on 3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine

3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine: A Comprehensive Overview

3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine, also known by its CAS number 1021066-83-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridazine ring system substituted with a piperazine moiety and a furan group. The presence of the 2,5-dimethoxybenzenesulfonyl group further enhances its chemical complexity and functional versatility.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. The piperazine ring serves as a key structural element, providing the molecule with rigidity and enabling various functional group transformations. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly due to their ability to interact with biological targets through multiple binding modes.

One of the most intriguing aspects of 3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine is its potential in medicinal chemistry. The furan group, a five-membered aromatic ring with two double bonds, contributes to the molecule's electronic properties and enhances its ability to participate in hydrogen bonding. This feature is particularly advantageous in drug design, where such interactions are crucial for target specificity and bioavailability.

The 2,5-dimethoxybenzenesulfonyl group attached to the piperazine ring introduces additional functionality. This group not only increases the molecular weight but also enhances the compound's solubility and stability. Recent research has shown that such sulfonamide groups can act as bioisosteres, offering opportunities for optimizing pharmacokinetic profiles without significantly altering the core structure of the molecule.

In terms of applications, 3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine has shown promise in several areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for enzyme inhibitors. Additionally, its unique electronic properties suggest applications in materials science, particularly in the development of advanced materials for electronic devices.

The pyridazine ring system is another critical component of this compound's structure. Pyridazines are known for their aromaticity and ability to undergo various chemical transformations. In this compound, the pyridazine ring serves as a scaffold for attaching other functional groups, enabling further diversification of its chemical properties. Recent advancements in synthetic methodology have made it possible to explore novel derivatives of this compound with enhanced biological activity.

From an environmental perspective, the synthesis and application of 3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine must be approached with caution. While it holds significant potential in various fields, its production and use should adhere to sustainable practices to minimize environmental impact. Researchers are actively exploring greener synthesis routes and recycling strategies to ensure the responsible development of such compounds.

In conclusion, 3-[4-(2,5-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(furan-2-yl)pyridazine, CAS number 1021066-83-0, represents a fascinating example of modern organic chemistry. Its complex structure and versatile functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.